![molecular formula C12H13N5OS B3863269 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide](/img/structure/B3863269.png)
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide
Overview
Description
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide, also known as ATMA, is a chemical compound that has gained significant attention in recent years for its potential applications in scientific research. This compound is a hydrazone derivative that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in inflammation and cancer cell proliferation. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to inhibit the activity of certain proteins that are involved in cancer cell proliferation, such as cyclin D1 and Bcl-2.
Biochemical and physiological effects:
Studies have shown that 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has several biochemical and physiological effects. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to decrease the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to induce apoptosis in cancer cells by activating caspase-3 and -9. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has also been shown to inhibit the growth of certain bacteria, such as Staphylococcus aureus and Escherichia coli.
Advantages and Limitations for Lab Experiments
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it has good stability under normal laboratory conditions. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to have low toxicity in vitro and in vivo. However, there are also limitations to using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide in lab experiments. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has poor solubility in water, which can limit its use in certain experiments. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has not been extensively studied in vivo, so its potential toxicity and side effects are not fully understood.
Future Directions
There are several future directions for the study of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide. One potential direction is to further investigate its anti-inflammatory properties and potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide and its potential as an anti-cancer agent. Further studies are also needed to determine the potential toxicity and side effects of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide in vivo. Finally, there is potential for the development of derivatives of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide with improved solubility and bioavailability.
Scientific Research Applications
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. Studies have shown that 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has anti-inflammatory, anti-tumor, and anti-bacterial properties. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(2-methylbenzylidene)acetohydrazide has been shown to have potential as an anti-cancer agent, as it induces apoptosis in cancer cells.
properties
IUPAC Name |
2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-(2-methylphenyl)methylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5OS/c1-8-4-2-3-5-9(8)7-14-15-10(18)6-11-16-17-12(13)19-11/h2-5,7H,6H2,1H3,(H2,13,17)(H,15,18)/b14-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJBCWVTKZNQMJ-VGOFMYFVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C=NNC(=O)CC2=NN=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1/C=N/NC(=O)CC2=NN=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-(2-methylphenyl)methylidene]acetohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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